Cas no 4776-26-5 (3H-Purine,6-methoxy-3-methyl-8-phenyl-)

3H-Purine,6-methoxy-3-methyl-8-phenyl- structure
4776-26-5 structure
Product Name:3H-Purine,6-methoxy-3-methyl-8-phenyl-
CAS No:4776-26-5
MF:C10H12F3N3S
MW:263.282590866089
CID:334539
PubChem ID:2731352
Update Time:2025-04-19

3H-Purine,6-methoxy-3-methyl-8-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 3H-Purine,6-methoxy-3-methyl-8-phenyl-
    • 1-(dimethylamino)-3-[3-(trifluoromethyl)phenyl]thiourea
    • hydrazinecarbothioamide, 2,2-dimethyl-N-[3-(trifluoromethyl)phenyl]-
    • N1-[3-(trifluoromethyl)phenyl]-2,2-dimethylhydrazine-1-carbothioamide
    • OJYFWMRPMRXROS-UHFFFAOYSA-N
    • CCG-253065
    • SMR000460491
    • AKOS005396267
    • 4776-26-5
    • 2,2-dimethyl-N-[3-(trifluoromethyl)phenyl]hydrazinecarbothioamide
    • DTXSID70369691
    • CHEMBL1563288
    • MLS000861707
    • HMS2807L06
    • HMS1667H19
    • Inchi: 1S/C10H12F3N3S/c1-16(2)15-9(17)14-8-5-3-4-7(6-8)10(11,12)13/h3-6H,1-2H3,(H2,14,15,17)
    • InChI Key: OJYFWMRPMRXROS-UHFFFAOYSA-N
    • SMILES: S=C(NN(C)C)NC1C=CC=C(C(F)(F)F)C=1

Computed Properties

  • Exact Mass: 263.07056
  • Monoisotopic Mass: 263.07040306g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 59.4Ų

Experimental Properties

  • PSA: 27.3
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